Cas no 61998-06-9 (Carbamodithioic acid, cyclohexylmethyl-, 3-oxo-3-phenylpropyl ester)

• Product name: Carbamodithioic acid, cyclohexylmethyl-, 3-oxo-3-phenylpropyl ester
• CAS No: 61998-06-9
• MF: C₁₇H₂₃NOS₂
• MW: 321.500622034073
• CID: 461208
• PubChem ID: 71390775

Carbamodithioic acid, cyclohexylmethyl-, 3-oxo-3-phenylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid, cyclohexylmethyl-, 3-oxo-3-phenylpropyl ester
• (3-oxo-3-phenylpropyl) N-(cyclohexylmethyl)carbamodithioate
• 61998-06-9
• 3-Oxo-3-phenylpropyl (cyclohexylmethyl)carbamodithioate
• DTXSID90812674
• SCHEMBL11610554

• Inchi： InChI=1S/C17H23NOS2/c19-16(15-9-5-2-6-10-15)11-12-21-17(20)18-13-14-7-3-1-4-8-14/h2,5-6,9-10,14H,1,3-4,7-8,11-13H2,(H,18,20)
• InChI Key： UYWVUBSOCJDYGB-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)CNC(=S)SCCC(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 321.12229
• Monoisotopic Mass: 321.12210670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• PSA: 29.1